Cas no 918412-65-4 (L-Glutamic acid, L-cysteinylglycyl-L-cysteinylglycyl-L-cysteinylglycyl-)

• Product Name: L-Glutamic acid, L-cysteinylglycyl-L-cysteinylglycyl-L-cysteinylglycyl-
• CAS No: 918412-65-4
• MF: C₂₀H₃₃N₇O₁₀S₃
• MW: 627.711920499802
• CID: 776617
• PubChem ID: 71427308
• Update Time: 2025-04-19

L-Glutamic acid, L-cysteinylglycyl-L-cysteinylglycyl-L-cysteinylglycyl- Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid, L-cysteinylglycyl-L-cysteinylglycyl-L-cysteinylglycyl-
• (2S)-2-[[2-[[(2R)-2-[[2-[[(2R)-2-[[2-[[(2R)-2-amino-3-sulfanylpropanoyl]amino]acetyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]-3-sulfanylpropanoyl]amino]acetyl]amino]pentanedioic acid
• DTXSID90846050
• L-Cysteinylglycyl-L-cysteinylglycyl-L-cysteinylglycyl-L-glutamic acid
• 918412-65-4

• Inchi： 1S/C20H33N7O10S3/c21-9(6-38)17(33)22-3-14(29)26-11(7-39)19(35)24-5-15(30)27-12(8-40)18(34)23-4-13(28)25-10(20(36)37)1-2-16(31)32/h9-12,38-40H,1-8,21H2,(H,22,33)(H,23,34)(H,24,35)(H,25,28)(H,26,29)(H,27,30)(H,31,32)(H,36,37)/t9-,10-,11-,12-/m0/s1
• InChI Key： LTRSCSCSZFOVLE-BJDJZHNGSA-N
• SMILES： SC[C@@H](C(NCC(N[C@H](C(=O)O)CCC(=O)O)=O)=O)NC(CNC([C@H](CS)NC(CNC([C@H](CS)N)=O)=O)=O)=O

Computed Properties

• Exact Mass: 627.14510380g/mol
• Monoisotopic Mass: 627.14510380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 40
• Rotatable Bond Count: 19
• Complexity: 956
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -6.5
• Topological Polar Surface Area: 278Ų